Vat Blue 29
Description
Vat Blue 29, also known as C.I.Vat Blue 29 or C.I.74140, belongs to the Phthalocyanine class of dyes . It is a brilliant blue, dark blue powder . It is used for cotton jig dyeing and yarn dyeing, providing a gorgeous color and luster . It can be directly printed, but it is not suitable for discharge printing .
Synthesis Analysis
Vat Blue 29 is synthesized by treating Cobalt phthalocyanine with 10-20% of Sulfur trioxide fuming sulfuric acid at 45-50°C until 25% is sulfonated . This process was detailed in US patent 2613128 .Chemical Reactions Analysis
Vat dyes, including Vat Blue 29, require a reducing agent to solubilize them. The most common reducing agent is sodium dithionite (Na2S2O4), which converts the dye to its soluble “leuco” form . Once attached to the fabric, the leuco dye is then oxidized to the insoluble state, which is intensely colored .Physical And Chemical Properties Analysis
Vat Blue 29 is a dark blue powder . In concentrated sulfuric acid, it turns yellow-green, but dilution produces a blue precipitation . It is used for dyeing cotton and silk, and can also be used for paper coloring .Mechanism of Action
The mechanism of action of Vat Blue 29 involves a redox reaction. The dye is first reduced to its soluble leuco form in an alkaline solution of sodium hydrosulfite . The fiber is then immersed repeatedly in this oxygen-free dyebath, and then exposed to the air, whereupon the water-soluble reduced form changes color as oxygen turns it to the water-insoluble form .
Safety and Hazards
Safety data sheets recommend avoiding dust formation, breathing mist, gas, or vapors, and contact with skin and eyes . Personal protective equipment and chemical impermeable gloves should be worn, and adequate ventilation should be ensured . In case of accidental release, all sources of ignition should be removed, personnel should be evacuated to safe areas, and people should be kept away from and upwind of the spill/leak .
properties
CAS RN |
1328-50-3 |
|---|---|
Product Name |
Vat Blue 29 |
Molecular Formula |
C16H38I2N2 |
Molecular Weight |
0 |
Origin of Product |
United States |
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